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Compound of Interest

Compound Name: Cyclohexyl phenyl ketone

Cat. No.: B1669412

Introduction

1-Hydroxycyclohexyl phenyl ketone, also known as 1-phenyl-1-oxo-cyclohexan-1-ol, is a key
photoinitiator used in the polymer industry for UV curing applications. Its efficient generation of
free radicals upon exposure to UV light makes it an essential component in the formulation of
inks, coatings, and adhesives. The synthesis of this compound from cyclohexyl phenyl
ketone is a critical process, and this application note provides a detailed protocol for its a-
hydroxylation.

The described method involves the formation of a ketone enolate from cyclohexyl phenyl
ketone, followed by oxidation. This protocol is optimized for high yield and purity, making it
suitable for both research and industrial applications.

Experimental Protocol

This protocol details the synthesis of 1-Hydroxycyclohexyl phenyl ketone via a-hydroxylation
of cyclohexyl phenyl ketone.

2.1 Materials and Reagents
o Cyclohexyl phenyl ketone

o Tetrahydrofuran (THF), anhydrous
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 Diisopropylamine

e n-Butyllithium (n-BuLi) in hexanes

e (+)-(Camphorsulfonyl)oxaziridine

o Ammonium chloride (NH4Cl), saturated aqueous solution

e Sodium chloride (NaCl), saturated aqueous solution (brine)

¢ Magnesium sulfate (MgSOa), anhydrous

o Ethyl acetate (EtOAC)

¢ Hexanes

2.2 Equipment

Round-bottom flask

o Magnetic stirrer and stir bar

o Septa and needles for inert atmosphere techniques
e Low-temperature thermometer

e Separatory funnel

» Rotary evaporator

o Chromatography column and supplies (silica gel)
2.3 Procedure

e Enolate Formation:

o In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),
dissolve diisopropylamine (1.2 equivalents) in anhydrous THF.
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o Cool the solution to -78 °C using a dry ice/acetone bath.

o Add n-butyllithium (1.1 equivalents) dropwise to the cooled solution, maintaining the
temperature at -78 °C.

o Stir the resulting lithium diisopropylamide (LDA) solution for 30 minutes at -78 °C.

o In a separate flask, dissolve cyclohexyl phenyl ketone (1.0 equivalent) in anhydrous
THF.

o Slowly add the ketone solution to the LDA solution at -78 °C.

[e]

Stir the reaction mixture for 1 hour at -78 °C to ensure complete enolate formation.

Hydroxylation:

o Dissolve (+)-(camphorsulfonyl)oxaziridine (1.2 equivalents) in a minimal amount of
anhydrous THF.

o Add the solution of the oxidizing agent dropwise to the enolate solution at -78 °C.
o Allow the reaction to stir at -78 °C for 2-3 hours.
Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Allow the mixture to warm to room temperature.
o Transfer the mixture to a separatory funnel and add ethyl acetate.
o Wash the organic layer sequentially with water and saturated brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator.

o The crude product can be purified by flash column chromatography on silica gel, eluting
with a gradient of ethyl acetate in hexanes.
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Data Presentation

The following table summarizes the expected quantitative data for the synthesis of 1-

Hydroxycyclohexyl phenyl ketone.

Parameter Value

Reactant Cyclohexyl phenyl ketone

Product 1-Hydroxycyclohexyl phenyl ketone
Molecular Formula C13H1602

Molecular Weight 204.26 g/mol

Typical Yield 85-95%

Appearance White to off-white solid

Melting Point 84-86 °C

1H NMR (CDCls, ppm)

3 7.95 (d, 2H), 7.55 (t, 1H), 7.45 (t, 2H), 4.5 (s,
1H, OH), 1.6-2.2 (m, 10H)

13C NMR (CDCls, ppm)

0 205.1, 134.2, 133.0, 128.5, 128.3, 78.9, 37.5,
254,218

IR (KBr, cm™1)

3450 (O-H), 1670 (C=0), 1600, 1450

Visualizations

The following diagrams illustrate the logical relationships and workflow of the synthesis

protocol.
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Caption: Experimental workflow for the synthesis of 1-Hydroxycyclohexyl phenyl ketone.
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Caption: Logical relationship of reactants and intermediates in the synthesis.

 To cite this document: BenchChem. [Application Note: Synthesis of 1-Hydroxycyclohexyl
phenyl ketone from Cyclohexyl phenyl ketone]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1669412#synthesis-of-1-hydroxycyclohexyl-
phenyl-ketone-from-cyclohexyl-phenyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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